molecular formula C17H13NO4 B8587549 3-(4-(Benzyloxy)phenyl)isoxazole-5-carboxylic acid

3-(4-(Benzyloxy)phenyl)isoxazole-5-carboxylic acid

Cat. No.: B8587549
M. Wt: 295.29 g/mol
InChI Key: IKUDKSQIJZJZSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-(Benzyloxy)phenyl)isoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C17H13NO4 and its molecular weight is 295.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H13NO4

Molecular Weight

295.29 g/mol

IUPAC Name

3-(4-phenylmethoxyphenyl)-1,2-oxazole-5-carboxylic acid

InChI

InChI=1S/C17H13NO4/c19-17(20)16-10-15(18-22-16)13-6-8-14(9-7-13)21-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,19,20)

InChI Key

IKUDKSQIJZJZSE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NOC(=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To Ethyl 3-(4-(benzyloxy)phenyl)isoxazole-5-carboxylate (900 mg) in THF (18 ml), 1M aqueous solution of NaOH (13.9 ml) was added and the reaction mixture was stirred for 20 minutes. It was acidified with 1 Molar hydrochloric acid and extracted with ethyl acetate. Organic layer was collected and dried over Na2SO4 and concentrated to obtain pale yellow solid, which was crystallized using EtOAc—petroleum ether to obtain the title compound as off white solid. Yield: 765 mg (93%); MS (ES+): m/z 296 (M+1); 1H NMR (DMSO-d6; 300 MHz): δ 7.91 (d, 2H), 7.73 (s, 1H), 7:34-7.48 (m, 5H), 7.17 (d, 2H), 5.19 (s, 2H).
Name
Ethyl 3-(4-(benzyloxy)phenyl)isoxazole-5-carboxylate
Quantity
900 mg
Type
reactant
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
13.9 mL
Type
reactant
Reaction Step One
Name
Quantity
18 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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